Cas no 893735-36-9 (Benzaldehyde,4-(5-acetyl-2-thienyl)-)

Benzaldehyde,4-(5-acetyl-2-thienyl)- structure
893735-36-9 structure
Product Name:Benzaldehyde,4-(5-acetyl-2-thienyl)-
CAS No:893735-36-9
MF:C13H10O2S
MW:230.282302379608
CID:714646
PubChem ID:4191639
Update Time:2025-04-19

Benzaldehyde,4-(5-acetyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-(5-acetyl-2-thienyl)-
    • 4-(5-ACETYLTHIOPHEN-2-YL)BENZALDEHYDE
    • 4-(5-Acetyl-2-thienyl)benzaldehyde
    • Benzaldehyde,4-(5-acetyl-2-thienyl)
    • EN300-745585
    • BB 0223060
    • 893735-36-9
    • DTXSID70400598
    • CS-0459282
    • AKOS004117716
    • Inchi: 1S/C13H10O2S/c1-9(15)12-6-7-13(16-12)11-4-2-10(8-14)3-5-11/h2-8H,1H3
    • InChI Key: ZBMRMJDKZHKXLQ-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=CC=C1C1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 230.04000
  • Monoisotopic Mass: 230.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.4A^2

Experimental Properties

  • PSA: 62.38000
  • LogP: 3.43020

Benzaldehyde,4-(5-acetyl-2-thienyl)- Pricemore >>

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